Cas no 2166802-02-2 (1-(azidomethyl)-2-oxa-8-thiaspiro4.5decan-3-one)

• Product Name: 1-(azidomethyl)-2-oxa-8-thiaspiro4.5decan-3-one
• CAS No: 2166802-02-2
• MF: C₉H₁₃N₃O₂S
• MW: 227.283420324326
• CID: 5829190
• PubChem ID: 165528359
• Update Time: 2025-10-28

1-(azidomethyl)-2-oxa-8-thiaspiro4.5decan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-2-oxa-8-thiaspiro4.5decan-3-one
• 1-(azidomethyl)-2-oxa-8-thiaspiro[4.5]decan-3-one
• 2166802-02-2
• EN300-1479273

• Inchi： 1S/C9H13N3O2S/c10-12-11-6-7-9(5-8(13)14-7)1-3-15-4-2-9/h7H,1-6H2
• InChI Key： AGSWGVZFQLRSHU-UHFFFAOYSA-N
• SMILES： S1CCC2(CC(=O)OC2CN=[N+]=[N-])CC1

Computed Properties

• Exact Mass: 227.07284784g/mol
• Monoisotopic Mass: 227.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66Ų

Additional information on 1-(azidomethyl)-2-oxa-8-thiaspiro4.5decan-3-one

1-(Azidomethyl)-2-Oxa-8-Thiaspiro[4.5]Decan-3-One: A Comprehensive Overview

1-(Azidomethyl)-2-Oxa-8-Thiaspiro[4.5]Decan-3-One, with the CAS registry number 2166802-02-2, is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its spirocyclic structure, which consists of a 4-membered and a 5-membered ring fused together, along with an azidomethyl group attached to the spiro atom. The presence of both oxygen and sulfur atoms in the structure further adds complexity and functionality to this molecule.

The spirocyclic structure of this compound plays a crucial role in its chemical properties and potential applications. Spirocycles are known for their rigidity and unique electronic environments, which can influence reactivity and selectivity in various chemical reactions. The azidomethyl group, on the other hand, introduces azide functionality, which is highly reactive and can participate in click chemistry reactions such as the Huisgen cycloaddition. This makes 1-(Azidomethyl)-2-Oxa-8-Thiaspiro[4.5]Decan-3-One a valuable building block in organic synthesis.

Recent studies have highlighted the potential of this compound in drug discovery. Its spirocyclic framework provides a platform for designing bioactive molecules with improved pharmacokinetic properties. For instance, researchers have explored the use of this compound as a precursor for developing anti-inflammatory agents and anticancer drugs. The sulfur atom in the structure contributes to its ability to interact with biological systems, potentially enhancing its therapeutic efficacy.

In addition to its pharmacological applications, 1-(Azidomethyl)-2-Oxa-8-Thiaspiro[4.5]Decan-3-One has also found utility in materials science. Its rigid structure and functional groups make it an ideal candidate for constructing advanced materials such as polymers and supramolecular assemblies. Recent advancements in polymer chemistry have demonstrated the use of this compound as a monomer for synthesizing stimuli-responsive polymers, which can exhibit shape-memory behavior under specific conditions.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the spirocyclic core through intramolecular cyclization reactions and the subsequent installation of the azidomethyl group via nucleophilic substitution or coupling reactions. Researchers have also explored green chemistry approaches to enhance the sustainability of its production process.

From a physical standpoint, 1-(Azidomethyl)-2-Oxa-8-Thiaspiro[4.5]Decan-3-One exhibits interesting properties such as moderate melting point and limited solubility in common organic solvents. These characteristics are influenced by the balance between its rigid spirocyclic framework and flexible substituents. Understanding these properties is essential for optimizing its use in various applications.

In conclusion, 1-(Azidomethyl)-2-Oxa-8-Thiaspiro[4.5]Decan-3-One stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and functional groups make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.